2-Methyl-6-nitroaniline

Description

2-Methyl-6-nitroaniline is an organic compound with the molecular formula $C_7H_8N_2O_2$ and a molecular weight of 152.15 . It is also known by other names, including 2-Amino-3-nitrotoluene and 6-Nitro-o-toluidine . 2-Methyl-6-nitroaniline appears as orange-yellow prisms or a brownish granular powder . It is sensitive to prolonged exposure to air and is insoluble in water .

This compound has a melting point range of 93 to 96 °C . The flash point is 110 °C . 2-Methyl-6-nitroaniline is used in organic synthesis, dyes, metabolites, and environmental testing . It should be stored in a dark place under an inert atmosphere at room temperature .

2-Methyl-6-nitroaniline is incompatible with acids, acid chlorides, acid anhydrides, chloroformates, and strong oxidizers . While flash point data is not readily available, it is likely combustible . A similar chemical compound is 2-Methyl-6-ethyl aniline, which is a clear, water-insoluble liquid with a pungent odor .

• CAS No.: 570-24-1
• Product Name: 2-Methyl-6-nitroaniline
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 2-methyl-6-nitroaniline
• Standard InChI: InChI=1S/C7H8N2O2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-4H,8H2,1H3
• Standard InChIKey: FCMRHMPITHLLLA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])N
• Canonical SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])N
• Synonyms: 2-Methyl-6-nitro-benzenamine; 6-Nitro-o-toluidine; 1-Amino-2-methyl-6-nitrobenzene; 1-Nitro-2-amino-3-methylbenzene; 2-Amino-3-nitrotoluene; 2-Methyl-6-nitroaniline; 2-Nitro-6-methylaniline; 3-Nitro-2-aminotoluene; NSC 286; NSC 52218
• PubChem Compound: 11298
• Last Modified: Sep 15 2023